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Compound of Interest

Compound Name: Cedrenyl acetate

Cat. No.: B3366630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of Cedrenyl
acetate, a key fragrance ingredient. The following sections detail its solubility in a wide range of

solvents, present standardized experimental protocols for solubility determination, and offer a

visual representation of the experimental workflow. This information is intended to support

research, development, and formulation activities involving this compound.

Core Physical and Chemical Properties
Cedrenyl acetate (CAS No. 1405-92-1) is a sesquiterpenoid ester valued for its woody and

sweet aroma.[1] A thorough understanding of its solubility is critical for its effective incorporation

into various formulations.

Property Value

Molecular Formula C₁₇H₂₆O₂

Molecular Weight 262.4 g/mol [2]

Appearance Pale yellow clear oily liquid to solid[3]

LogP (o/w) 3.9 - 5.365 (estimated)[2][4]

Quantitative Solubility Data
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The solubility of Cedrenyl acetate has been determined in a variety of solvents. The data

presented below is crucial for predicting its behavior in different solvent systems and for the

development of stable, homogeneous formulations.

Table 1: Solubility of Cedrenyl Acetate in Various Solvents at 25°C

Solvent Chemical Class Solubility (g/L) at 25°C

Water Aqueous 0.0006203[4][5]

Ethanol Alcohol 274.88[2]

Methanol Alcohol 248.9[2]

Isopropanol Alcohol 285.93[2]

n-Propanol Alcohol 340.27[2]

n-Butanol Alcohol 311.43[2]

Isobutanol Alcohol 246.29[2]

Acetone Ketone 791.91[2]

Ethyl Acetate Ester 783.32[2]

Methyl Acetate Ester 523.38[2]

Toluene Aromatic Hydrocarbon 1059.53[2]

Acetonitrile Nitrile 469.98[2]

Dimethylformamide (DMF) Amide 1005.66[2]

1,4-Dioxane Ether 1235.71[2]

Dimethyl Sulfoxide (DMSO) Sulfoxide 52,000 (52 mg/mL)

Qualitative assessments indicate that Cedrenyl acetate is generally soluble in alcohols and

miscible with most perfume oils, while being practically insoluble in water.[4][6]

Experimental Protocols for Solubility Determination
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The following are detailed methodologies for determining the solubility of a substance like

Cedrenyl acetate, based on established international guidelines.

Method 1: Shake-Flask Method (Based on OECD
Guideline 105)
This method, also known as the flask method, is suitable for determining the solubility of

substances in water and other solvents.[4][7][8][9]

Principle: A surplus amount of the test substance is agitated in the solvent at a constant

temperature until equilibrium is reached. The concentration of the substance in the saturated

solution is then determined by a suitable analytical method.

Apparatus:

Constant temperature bath or shaker

Glass flasks with stoppers

Centrifuge or filtration apparatus

Analytical instrument for concentration measurement (e.g., GC, HPLC)

Procedure:

Preparation: Add an excess amount of Cedrenyl acetate to a flask containing the chosen

solvent. The excess solid should be visible.

Equilibration: Seal the flask and place it in a constant temperature bath or shaker set to the

desired temperature (e.g., 25°C). Agitate the mixture for a sufficient time to reach equilibrium.

A preliminary test can determine the necessary time, which is often 24 to 48 hours.

Phase Separation: After equilibration, allow the mixture to stand to let the undissolved solid

settle. Separate the saturated solution from the excess solid by centrifugation or filtration.

Ensure the temperature is maintained during this step to prevent precipitation.
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Analysis: Determine the concentration of Cedrenyl acetate in the clear, saturated solution

using a validated analytical method, such as gas chromatography (GC) or high-performance

liquid chromatography (HPLC).

Replicates: The experiment should be performed in at least triplicate.

Method 2: Determination of Solubility in Ethanol
(Adapted for Essential Oil Components)
This protocol is a common method used in the fragrance industry to determine the solubility of

essential oil components in aqueous ethanol solutions.[10][11]

Principle: The test substance is titrated with an ethanol solution of a specific concentration at a

constant temperature until a clear solution is obtained.

Apparatus:

Graduated cylinder or test tube

Burette

Constant temperature bath (e.g., 20°C)

Procedure:

Sample Preparation: Accurately measure a specific volume (e.g., 1 mL) of Cedrenyl acetate
into a graduated cylinder or test tube.

Temperature Control: Place the cylinder with the sample in a constant temperature bath

maintained at 20°C.

Titration: Gradually add a specified concentration of aqueous ethanol solution (e.g., 90% v/v)

from a burette in small increments.

Observation: After each addition, vigorously shake the mixture and observe for complete

dissolution. The endpoint is reached when the solution becomes perfectly clear.
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Calculation: Record the volume of the ethanol solution required to achieve complete

dissolution. The solubility can be expressed as the volume of ethanol required to dissolve

one volume of the substance.

Experimental Workflow Diagram
The following diagram illustrates the logical steps involved in a typical solubility determination

experiment using the shake-flask method.
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Workflow for Solubility Determination (Shake-Flask Method)

1. Preparation

2. Equilibration

3. Phase Separation

4. Analysis

Add excess Cedrenyl Acetate to solvent

Seal the flask

Agitate at constant temperature (e.g., 24-48h)

Allow undissolved solid to settle

Centrifuge or filter to obtain saturated solution

Determine concentration via analytical method (e.g., GC/HPLC)

Perform in triplicate

Click to download full resolution via product page

Workflow for Solubility Determination (Shake-Flask Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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